Cas no 162107-49-5 ((R)-2-(Boc-Amino)-but-3-yn-ol)

• Product Name: (R)-2-(Boc-Amino)-but-3-yn-ol
• CAS No: 162107-49-5
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD12545981
• CID: 109904
• PubChem ID: 10921216
• Update Time: 2025-04-18

(R)-2-(Boc-Amino)-but-3-yn-ol Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl (1-hydroxybut-3-yn-2-yl)carbamate
• BOC-2-PROPARGYL-D-GLYCINOL
• Carbamic acid,N-[(1R)-1-(hydroxymethyl)-2-propyn-1-yl]-, 1,1-dimethylethyl ester
• (R)-2-(BOC-AMINO)-BUT-3-YN-OL
• Carbamic acid, [(1R)-1-(hydroxymethyl)-2-propynyl]-, 1,1-dimethylethyl ester
• tert-butyl [(2R)-1-hydroxybut-3-yn-2-yl]carbamate
• AS-37822
• Carbamic acid, N-[(1R)-1-(hydroxymethyl)-2-propyn-1-yl]-, 1,1-dimethylethyl ester
• (R)-N-Boc-2-amino-but-3-yn-1-ol
• MFCD12545981
• TERT-BUTYL N-[(2R)-1-HYDROXYBUT-3-YN-2-YL]CARBAMATE
• tert-Butyl(R)-(1-hydroxybut-3-yn-2-yl)carbamate
• AKOS022181658
• 162107-49-5
• LFPILXPLMVYREQ-SSDOTTSWSA-N
• SCHEMBL6971472
• CS-0170792
• (R)-2-(Boc-amino)but-3-yn-1-ol
• (R)-2-(Boc-Amino)-but-3-yn-ol

• MDL： MFCD12545981
• Inchi： 1S/C9H15NO3/c1-5-7(6-11)10-8(12)13-9(2,3)4/h1,7,11H,6H2,2-4H3,(H,10,12)/t7-/m1/s1
• InChI Key： LFPILXPLMVYREQ-SSDOTTSWSA-N
• SMILES： O(C(N[C@H](C#C)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.12100
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: 1.28620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives